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Compound of Interest

Compound Name: Methyl dihydrogen phosphate

Cat. No.: B1219543

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and
biological significance of methyl dihydrogen phosphate. The information is curated for
professionals in research and development, with a focus on quantitative data, experimental
methodologies, and structural visualizations.

Introduction

Methyl dihydrogen phosphate (also known as monomethyl phosphate) is an
organophosphate compound with the chemical formula CHsOaP. It is the mono-ester of
phosphoric acid and methanol. As a metabolite and a structural component of some larger
biomolecules, understanding its structure and chemical behavior is pertinent to various fields,
including biochemistry, pharmacology, and materials science.[1][2] This document will delve
into the detailed structural characteristics of methyl dihydrogen phosphate, supported by
available data and theoretical models.

Chemical and Physical Properties

A summary of the key chemical and physical properties of methyl dihydrogen phosphate is
presented in Table 1. This data is a compilation of experimentally derived values and
computational predictions.

Table 1: Physicochemical Properties of Methyl Dihydrogen Phosphate
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Property Value Data Type
Molecular Formula CHs04P
Molecular Weight 112.02 g/mol
IUPAC Name methyl dihydrogen phosphate
CAS Number 812-00-0

Canonical SMILES

COP(=0)(0)O

Appearance Clear, very light amber liquid Experimental
Density (Predicted) 1.587 + 0.06 g/cm?3 Computed
Boiling Point (Predicted) 250.1 £ 23.0 °C Computed

Water Solubility

435 g/L at 25°C

Experimental

pKa (Predicted) 1.81+0.10 Computed
Hydrogen Bond Donors 2 Computed
Hydrogen Bond Acceptors 4 Computed
Rotatable Bonds 1 Computed
Topological Polar Surface Area  66.8 A2 Computed

Sources:[2][3][4]

Molecular Structure

The structure of methyl dihydrogen phosphate is characterized by a central phosphorus

atom tetrahedrally coordinated to four oxygen atoms. One oxygen is part of a methoxy group (-

OCHs), another is a phosphoryl oxygen (P=0), and the remaining two are hydroxyl groups (-

OH).

2D and 3D Structure

The two-dimensional structure of methyl dihydrogen phosphate illustrates the connectivity of

the atoms. The three-dimensional arrangement around the phosphorus center is tetrahedral.
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2D Structure of Methyl Dihydrogen Phosphate
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Caption: 2D chemical structure of methyl dihydrogen phosphate.

Bond Lengths and Angles

Experimentally determined bond lengths and angles for methyl dihydrogen phosphate are
not readily available in the literature. However, data from crystal structures of compounds
containing the dihydrogen phosphate anion (H2PO4~) can provide a reasonable approximation
for the phosphate moiety. In aqueous solutions, the P-O bond distance in the dihydrogen
phosphate ion is approximately 1.53 A.[5] It is important to note that the covalent attachment of
the methyl group will influence the electron distribution and geometry of the molecule.

Table 2: Typical Bond Lengths and Angles in the Dihydrogen Phosphate Anion

Bond/Angle Value

P-OH ~1.58 A

P=0 ~1.50 A

O-P-O ~109.5° (tetrahedral)
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Note: These are generalized values for the H2PO4~ anion and may differ in methyl
dihydrogen phosphate.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of methyl dihydrogen
phosphate are not extensively published. However, based on general principles of organic and
analytical chemistry, the following sections outline plausible methodologies.

Synthesis of Methyl Dihydrogen Phosphate

A common method for the synthesis of phosphate esters is the reaction of an alcohol with a
phosphorylating agent. A direct esterification of phosphoric acid with methanol is a feasible,
though potentially low-yielding, approach.[6] A more controlled synthesis might involve the
reaction of methanol with a protected phosphorus oxychloride derivative followed by
deprotection.

Hypothetical Synthetic Protocol:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve phosphorus oxychloride in an anhydrous, non-protic solvent (e.g.,
dichloromethane) under an inert atmosphere (e.g., nitrogen).

« Addition of Methanol: Cool the solution in an ice bath and slowly add a stoichiometric amount
of methanol.

» Reaction: Allow the reaction to proceed at room temperature with continuous stirring. The
reaction progress can be monitored by thin-layer chromatography or 3P NMR.

e Workup: Upon completion, the reaction mixture is quenched with water to hydrolyze any
remaining phosphorus oxychloride and the P-CI bonds.

 Purification: The product can be extracted into an aqueous phase and purified by ion-
exchange chromatography.
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Caption: Hypothetical workflow for the synthesis of methyl dihydrogen phosphate.

Spectroscopic Characterization

e 3P NMR: This is a highly effective technique for characterizing phosphorus-containing
compounds.[7] Methyl dihydrogen phosphate would exhibit a single resonance in the
proton-decoupled 3P NMR spectrum. The chemical shift would be indicative of a phosphate
ester. In a proton-coupled spectrum, this signal would be split by the protons on the methyl
group and the hydroxyl groups.

e 1H NMR: The proton NMR spectrum would show a doublet for the methyl protons due to
coupling with the phosphorus atom. The hydroxyl protons would likely appear as a broad
singlet, and its position would be dependent on the solvent and concentration.

General NMR Protocol:

o Sample Preparation: Dissolve a small amount of purified methyl dihydrogen phosphate in
a suitable deuterated solvent (e.g., D20, DMSO-de).

o Data Acquisition: Acquire *H and 3P NMR spectra on a high-field NMR spectrometer. For 3P
NMR, both proton-decoupled and coupled spectra should be obtained.

o Data Analysis: Process the spectra to determine chemical shifts, coupling constants, and
integrals.

The FTIR spectrum of methyl dihydrogen phosphate would display characteristic absorption
bands for the various functional groups present.

Expected FTIR Absorptions:
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O-H stretch: A broad band in the region of 3200-3600 cm~1.

C-H stretch: Bands around 2850-2960 cm~1.

P=0 stretch: A strong absorption around 1200-1300 cm~1.

P-O-C stretch: Bands in the region of 1000-1100 cm™1.
General FTIR Protocol:

o Sample Preparation: A small amount of the liquid sample can be placed between two KBr or
NacCl plates.

o Data Acquisition: Record the spectrum using an FTIR spectrometer over the range of 4000-
400 cm™1.

» Data Analysis: Identify the characteristic absorption bands and assign them to the
corresponding functional groups.

Biological Role and Significance

Methyl dihydrogen phosphate has been identified as a metabolite in various organisms,
including Drosophila melanogaster and the plant Lotus burttii.[2] It is also classified as an
epitope and a phosphoantigen, suggesting a role in immune recognition.[2]

While specific signaling pathways directly involving methyl dihydrogen phosphate are not
well-documented, phosphate groups, in general, are central to cellular signaling.[8]
Phosphorylation and dephosphorylation events, catalyzed by kinases and phosphatases, are
fundamental mechanisms for regulating protein function, signal transduction, and energy
metabolism.[9][10] Inorganic phosphate itself can act as a signaling molecule, influencing
various cellular processes.[8]
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Caption: Generalized pathway of protein phosphorylation in cell signaling.

Methyl dihydrogen phosphate may act as a substrate for phosphatases or be generated
through the non-specific hydrolysis of more complex phosphorylated molecules. Its presence in
biological systems warrants further investigation to elucidate its specific roles in metabolic and
signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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